Cas no 771573-15-0 (4-(Aminomethyl)-2-fluorobenzoic acid)

• Product Name: 4-(Aminomethyl)-2-fluorobenzoic acid
• CAS No: 771573-15-0
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• CID: 6783760
• PubChem ID: 55255681
• Update Time: 2025-05-20

4-(Aminomethyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-2-fluorobenzoic acid
• MFCD06213651
• SY346746
• AKOS006294303
• DB-094526
• SCHEMBL2845325
• LASLBABXHMEMLL-UHFFFAOYSA-N
• 771573-15-0
• 4-(Aminomethyl)-2-fluorobenzoic acid

• Inchi： 1S/C8H8FNO2/c9-7-3-5(4-10)1-2-6(7)8(11)12/h1-3H,4,10H2,(H,11,12)
• InChI Key： LASLBABXHMEMLL-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)CN

Computed Properties

• Exact Mass: 169.05390666g/mol
• Monoisotopic Mass: 169.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-(Aminomethyl)-2-fluorobenzoic acid

4-(Aminomethyl)-2-fluorobenzoic Acid: A Comprehensive Overview

The compound 4-(Aminomethyl)-2-fluorobenzoic acid, identified by the CAS registry number CAS No. 771573-15-0, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with an aminoethyl group at the para position and a fluorine atom at the ortho position. These structural features contribute to its distinctive chemical properties and potential applications in various scientific domains.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(Aminomethyl)-2-fluorobenzoic acid. Researchers have explored various methodologies, including nucleophilic aromatic substitution and coupling reactions, to optimize the production process. The introduction of fluorine at the ortho position enhances the molecule's stability and bioavailability, making it a promising candidate for drug development. Moreover, the aminoethyl group at the para position provides additional functionalization opportunities, allowing for further chemical modifications to tailor its properties for specific applications.

In terms of pharmacological applications, 4-(Aminomethyl)-2-fluorobenzoic acid has shown potential as a lead compound in the development of novel therapeutic agents. Studies have demonstrated its ability to modulate key biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, recent research has highlighted its potential as an inhibitor of certain kinases involved in cancer progression. The fluorine substitution at the ortho position plays a critical role in enhancing the compound's selectivity and potency, making it a valuable tool in drug discovery.

Beyond pharmacology, 4-(Aminomethyl)-2-fluorobenzoic acid has also found applications in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics and sensors. Researchers have investigated its ability to act as a building block for constructing advanced materials with tailored electronic characteristics. The aminoethyl group provides additional functionality, enabling the formation of self-assembled monolayers and other nanostructured materials.

The synthesis of 4-(Aminomethyl)-2-fluorobenzoic acid involves a series of well-established chemical reactions, including Friedel-Crafts acylation and subsequent functional group transformations. The introduction of fluorine at the ortho position requires careful control of reaction conditions to ensure regioselectivity. Recent studies have focused on developing more sustainable and environmentally friendly synthesis routes, leveraging catalytic processes and green chemistry principles.

In conclusion, 4-(Aminomethyl)-2-fluorobenzoic acid, with its CAS number CAS No. 771573-15-0, represents a versatile molecule with wide-ranging applications in chemistry and pharmacology. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as a valuable compound for future research and development efforts.